Cas no 113866-79-8 (4H,7H-3,6a-Methano-2H-1,3-benzoxazocine,hexahydro-2-methyl-, 3-oxide, (2R,3S,6aS,10aS)- (9CI))

• Product Name: 4H,7H-3,6a-Methano-2H-1,3-benzoxazocine,hexahydro-2-methyl-, 3-oxide, (2R,3S,6aS,10aS)- (9CI)
• CAS No: 113866-79-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 218586
• Update Time: 2024-03-01

4H,7H-3,6a-Methano-2H-1,3-benzoxazocine,hexahydro-2-methyl-, 3-oxide, (2R,3S,6aS,10aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,7H-3,6a-Methano-2H-1,3-benzoxazocine,hexahydro-2-methyl-, 3-oxide, (2R,3S,6aS,10aS)- (9CI)
• (-)-Sibirinine
• 4H,7H-3,6a-Methano-2H-1,3-benzoxazocine,hexahydro-2-methyl-, 3-oxide, [2R-(2a,3a,6ab,10ab)]-
• Sibirinine
• 4H,7H-3,6a-Methano-2H-1,3-benzoxazocine, hexahydro-2-methyl-, 3-oxide, (2R,3S,6aS,10aS)- (9CI)

• Inchi： 1S/C12H21NO2/c1-10-13(14)8-4-7-12(9-13)6-3-2-5-11(12)15-10/h10-11H,2-9H2,1H3/t10-,11+,12+,13+/m1/s1
• InChI Key： LWVOWKXWHFNTLO-VOAKCMCISA-N
• SMILES： O1[C@@]2([H])CCCC[C@@]32C[N@@+]([O-])(CCC3)[C@H]1C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54
• pka: 4.97±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives